Cas no 2111-46-8 (Marsformoxide B)
Marsformoxide B structure
Product Name:Marsformoxide B
Marsformoxide B Chemical and Physical Properties
Names and Identifiers
-
- 27-Norolean-14-en-3-ol,11,12-epoxy-13-methyl-, 3-acetate, (3b,11a,12a)-
- (3S,4aR,6aR,8aR,12aR,12bS,12cR,13aS,13bR,13cS)-4,4,6a,8a,11,11,12b,13c-octamethyl-1,2,3,4,4a,5,6,6a,8,8a,9,10,11,12,12a,12b,12c,13a,13b,13c-icosahydropiceno[13,14-b]oxiren-3-yl acetate
- Marsformoxide B
- [3S-(3a,4ab,6aa,8aa,12aa,12bb,12ca,13aa,13bb,13ca)]-1,2,3,4,4a,5,6,6a,8,8a,9,10,11,12,12a,12b,12c,13a,13b,13c-Eicosahydro-4,4,6a,8a,11,11,12b,13c-octamethylpiceno[13,14-b]oxiren-3
- 11a,12a-Oxidotaraxeryl acetate
- 27-Norolean-14-en-3-ol,11,12-epoxy-13-methyl-, acetate, (3b,11a,12a,13a)- (9CI)
- D-Friedoolean-14-en-3b-ol, 11a,12a-epoxy-, acetate (7CI,8CI)
- D-Friedoolean-14-en-3-ol, 11,12-epoxy-, acetate, (3b,11a,12a)-
- 11alpha,12alpha-Oxidotaraxeryl acetate
- AKOS032962675
- [(1S,2R,4S,5R,6S,9S,11R,14R,18R,23R)-1,6,10,10,14,18,21,21-octamethyl-3-oxahexacyclo[13.8.0.02,4.05,14.06,11.018,23]tricos-15-en-9-yl] acetate
-
- Inchi: 1S/C32H50O3/c1-19(33)34-23-12-15-30(7)20(28(23,4)5)11-14-31(8)21-10-13-29(6)17-16-27(2,3)18-22(29)32(21,9)26-24(35-26)25(30)31/h10,20,22-26H,11-18H2,1-9H3/t20-,22+,23-,24-,25+,26-,29-,30-,31-,32+/m0/s1
- InChI Key: QOGCRIPTNFPMGC-YGEHHLFGSA-N
- SMILES: O1[C@H]2[C@@H]1[C@@H]1[C@@]3(C)CC[C@@H](C(C)(C)[C@@H]3CC[C@@]1(C)C1=CC[C@@]3(C)CCC(C)(C)C[C@H]3[C@]21C)OC(C)=O
Computed Properties
- Exact Mass: 482.37600
- Monoisotopic Mass: 482.37599545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 35
- Rotatable Bond Count: 2
- Complexity: 977
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.6
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 306-307 ºC (chloroform )
- Boiling Point: 520.7±50.0 °C at 760 mmHg
- Flash Point: 226.1±24.7 °C
- Solubility: Insuluble (6.8E-6 g/L) (25 ºC),
- PSA: 38.83000
- LogP: 7.72690
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
Marsformoxide B Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Marsformoxide B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4501-1 mg |
Marsformoxide B |
2111-46-8 | 1mg |
¥2275.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M70320-5 mg |
27-Norolean-14-en-3-ol,11,12-epoxy-13-methyl-, 3-acetate, (3b,11a,12a)- |
2111-46-8 | 5mg |
¥4480.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN4501-5 mg |
Marsformoxide B |
2111-46-8 | 98% | 5mg |
¥ 3,090 | 2023-07-10 | |
| TargetMol Chemicals | TN4501-1 mL * 10 mM (in DMSO) |
Marsformoxide B |
2111-46-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3190 | 2023-09-15 | |
| TargetMol Chemicals | TN4501-5mg |
Marsformoxide B |
2111-46-8 | 5mg |
¥ 3090 | 2024-07-19 | ||
| A2B Chem LLC | AB20567-5mg |
Marsformoxide B |
2111-46-8 | 5mg |
$552.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN4501-1 ml * 10 mm |
Marsformoxide B |
2111-46-8 | 1 ml * 10 mm |
¥ 3190 | 2024-07-19 |
Marsformoxide B Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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